Cas no 65805-81-4 (1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid)

1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid structure
65805-81-4 structure
Product Name:1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid
CAS No:65805-81-4
MF:C15H18O2
MW:230.302224636078
CID:2794648
PubChem ID:71370155
Update Time:2025-04-21

1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20793149
    • 65805-81-4
    • 1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid
    • Inchi: 1S/C15H18O2/c16-15(17)14-9-10-5-2-1-3-6-11(10)12-7-4-8-13(12)14/h9H,1-8H2,(H,16,17)
    • InChI Key: XBLXUSCOGCBOIC-UHFFFAOYSA-N
    • SMILES: OC(C1C=C2CCCCCC2=C2CCCC2=1)=O

Computed Properties

  • Exact Mass: 230.130679813Da
  • Monoisotopic Mass: 230.130679813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų
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